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Abstract

Iceane, a fascinating saturated polycyclic hydrocarbon, holds a unique position in structural
chemistry due to its rigid, cage-like framework. This technical guide provides a comprehensive
overview of iceane, detailing its chemical formula, molecular structure, and the foundational
synthesis methodology. While the inherent structural properties of iceane suggest potential
applications in materials science and as a scaffold in medicinal chemistry, this guide also
highlights the current limitations in publicly available experimental data, particularly in the
realms of detailed spectroscopic characterization and biological activity.

Core Chemical Identity

Iceane is a saturated polycyclic hydrocarbon with the chemical formula Ci2H1s.[1] Its
systematic IUPAC name is tetracyclo[5.3.1.12,5.0%,°]dodecane. The name "iceane" was first
proposed by the chemist Louis Fieser, predating its actual synthesis, due to the resemblance of
its carbon skeleton to the crystalline structure of ice (lonsdalite).[1] It is also sometimes referred
to as wurtzitane due to its structural similarity to the wurtzite crystal structure.[1]

Molecular Structure

The structure of iceane is a highly symmetrical, cage-like molecule belonging to the Dsh point
group.[1] This rigid framework can be conceptualized in two primary ways:
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» As three fused cyclohexane rings in boat conformations.[1]
e As two cyclohexane rings in chair conformations connected by three parallel axial bonds.[1]

This unique arrangement of carbon atoms results in a strain-free molecule with significant van
der Waals repulsions within the cage.

Figure 1: 2D representation of the Iceane molecular structure.

Physicochemical Properties

The table below summarizes the key physicochemical properties of iceane based on available

data.

Property Value Reference
Chemical Formula Ci2H1s [1]

Molar Mass 162.27 g/mol [1]
Appearance Crystalline solid

Melting Point 325 °C (sublimes) [1]

Boiling Point Sublimes [1]

Point Group Dsh [1]

Synthesis of Iceane

The first successful synthesis of iceane was reported by Hamon and Taylor in 1976. While the
full, detailed experimental protocol is not widely accessible, the abstract of their seminal paper
outlines the key synthetic strategy. The synthesis is a multi-step process involving carefully
planned cyclization reactions to construct the intricate cage structure.

Key Intermediates

The synthesis reported by Hamon and Taylor proceeds through several key intermediate
compounds:

e Tricyclo[5.3.1.04,°]undec-5-en-2-one
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e Tricyclo[5.3.1.0%,°Jundec-2-en-endo-6-ylmethanol
e EXxo- and endo-isomers of chloroiceane

The formation of these intermediates allows for the stepwise construction of the fused ring
system, culminating in the final iceane structure. The separation of the exo and endo isomers
of chloroiceane is a critical step, with one of these isomers being the direct precursor to

iceane.

Starting Materials

ulti-step synthesis

Tricyclo[5.3.1.0(4,9)]undec-5-en-2-one

l

Tricyclo[5.3.1.0(4,9)]Jundec-2-en-endo-6-ylmethanol

;

Exo- and Endo-Chloroiceane

Iceane (Tetracyclo[5.3.1.1(2,6).0(4,9)]dodecane)

Click to download full resolution via product page
Figure 2: Simplified workflow of the synthesis of Iceane.

Experimental Data and Protocols: Current
Limitations
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A comprehensive search of the scientific literature reveals a notable lack of detailed, publicly
available experimental data for iceane. This presents a significant challenge for researchers
seeking to build upon existing work.

Spectroscopic Data

Specific, high-resolution *H and 3C NMR spectra for iceane, including chemical shifts and
coupling constants, are not readily found in the public domain. While general principles of NMR
spectroscopy for alkanes can be applied to predict a relatively simple spectrum due to its high
symmetry, the absence of experimental data prevents a detailed analysis.

Crystallographic Data

Similarly, detailed crystallographic information for iceane, such as the crystal system, space
group, and precise bond lengths and angles from X-ray diffraction analysis, is not widely
available.

Biological Activity and Drug Development Potential

To date, there is no significant body of research detailing the biological activity of iceane or its
derivatives. Consequently, no signaling pathways involving iceane have been identified,
precluding the development of a corresponding diagram as requested.

The rigid, three-dimensional structure of iceane makes it an intriguing scaffold for the design of
novel therapeutic agents. Its hydrocarbon framework could be functionalized to present
pharmacophores in specific spatial orientations, potentially leading to highly selective
interactions with biological targets. However, without foundational biological screening data, its
potential in drug development remains speculative.

Conclusion

Iceane stands as a molecule of significant structural interest. Its synthesis represents a notable
achievement in organic chemistry, and its rigid, cage-like structure offers a unique platform for
further chemical exploration. However, the advancement of research into the potential
applications of iceane is currently hampered by the limited availability of detailed experimental
data, particularly spectroscopic and crystallographic information, and a complete absence of
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studies on its biological activity. Further investigation into these areas is essential to unlock the
full potential of this unique hydrocarbon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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